Cas no 18045-52-8 (Androstan-3-one,17-hydroxy-2-(hydroxymethylene)-17-methyl-, (17b)- (9CI))

• Product Name: Androstan-3-one,17-hydroxy-2-(hydroxymethylene)-17-methyl-, (17b)- (9CI)
• CAS No: 18045-52-8
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 195111
• PubChem ID: 12069762
• Update Time: 2025-04-19

Androstan-3-one,17-hydroxy-2-(hydroxymethylene)-17-methyl-, (17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstan-3-one,17-hydroxy-2-(hydroxymethylene)-17-methyl-, (17b)- (9CI)
• 17beta-hydroxy-2-(hydroxymethylene)-17-methylandrostan-3-one
• (2Z)-17-hydroxy-2-(hydroxymethylidene)-17-methylandrostan-3-one
• (8R,9S,10S,13S,14S,17S)-17-hydroxy-2-(hydroxymethylene)-10,13,17-trimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• Einecs 241-957-6
• (17β)-Oxymetholone
• (2Z,5S,8R,9S,10S,13S,14S,17R)-17-Hydroxy-2-(hydroxymethylidene)-10,13,17-trimethyl-1,4,5,6,7,8,9,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 18045-52-8

• Inchi： 1S/C21H32O3/c1-19-11-13(12-22)18(23)10-14(19)4-5-15-16(19)6-8-20(2)17(15)7-9-21(20,3)24/h12,14-17,22,24H,4-11H2,1-3H3/b13-12-/t14-,15+,16-,17-,19-,20-,21+/m0/s1
• InChI Key： ICMWWNHDUZJFDW-WUUIRBGBSA-N
• SMILES： O[C@]1(C)CC[C@H]2[C@@H]3CC[C@H]4CC(/C(=C\O)/C[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 332.23514488g/mol
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 57.5Ų